Cas no 299443-43-9 (5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione)

• Product Name: 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione
• CAS No: 299443-43-9
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• MDL: MFCD00813273
• CID: 3069910
• PubChem ID: 135442754
• Update Time: 2025-10-30

5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• <br>5,5-Dimethyl-2-(((2-(piperazin-1-yl)ethyl)amino)methylene)cyclohexane-1,3-d ione
• HMS1558M11
• SMR000281723
• 5,5-Dimethyl-2-([(2-piperazin-1-ylethyl)amino]methylene)cyclohexane-1,3-dione
• STK742102
• 299443-43-9
• ALBB-022930
• TimTec1_008507
• CHEMBL3197878
• 3-hydroxy-5,5-dimethyl-2-(2-piperazin-1-ylethyliminomethyl)cyclohex-2-en-1-one
• CS-0316240
• MLS000711956
• 5,5-dimethyl-2-{[(2-piperazin-1-ylethyl)amino]methylene}cyclohexane-1,3-dione
• 5,5-dimethyl-2-({[2-(1-piperazinyl)ethyl]amino}methylene)-1,3-cyclohexanedione
• AKOS000621908
• AK-968/10640043
• SR-01000312959-1
• HMS2625J19
• MFCD00813273
• CBDivE_016269
• 5,5-Dimethyl-2-[(2-piperazin-1-yl-ethylamino)-methylene]-cyclohexane-1,3-dione
• 5,5-dimethyl-2-({[2-(piperazin-1-yl)ethyl]amino}methylidene)cyclohexane-1,3-dione
• 1,3-cyclohexanedione, 5,5-dimethyl-2-[[[2-(1-piperazinyl)ethyl]amino]methylene]-
• 5,5-DIMETHYL-2-[[(2-PIPERAZIN-1-YLETHYL)AMINO]METHYLENE]CYCLOHEXANE-1,3-DIONE
• 5,5-dimethyl-2-((2-(piperazin-1-yl)ethylamino)methylene)cyclohexane-1,3-dione
• 5,5-Dimethyl-2-(((2-(piperazin-1-yl)ethyl)amino)methylene)cyclohexane-1,3-dione
• H33717
• LS-07096
• SR-01000312959
• 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione

• MDL： MFCD00813273
• Inchi： 1S/C15H25N3O2/c1-15(2)9-13(19)12(14(20)10-15)11-17-5-8-18-6-3-16-4-7-18/h11,16,19H,3-10H2,1-2H3/b17-11+
• InChI Key： VTXCTEFCYHTCFN-GZTJUZNOSA-N
• SMILES： OC1=C(/C=N/CCN2CCNCC2)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 279.19467705Da
• Monoisotopic Mass: 279.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione

Introduction to 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione (CAS No. 299443-43-9)

5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione (CAS No. 299443-43-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclohexane and piperazine, and it exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione is characterized by a cyclohexane ring with two methyl groups at the 5-position and a substituted piperazine moiety attached to the 2-position via an aminomethylene bridge. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

In recent years, the study of 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound possesses anti-inflammatory and anti-cancer properties, which are attributed to its ability to modulate key signaling pathways involved in these diseases. For instance, studies have demonstrated that the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammation and cancer progression.

Beyond its anti-inflammatory and anti-cancer activities, 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione has also been explored for its potential as a neuroprotective agent. Preclinical studies have indicated that the compound can protect neurons from oxidative stress and reduce neuroinflammation, suggesting its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for effective drug delivery. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug development, 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione has undergone various stages of optimization to enhance its potency and selectivity. Structure-activity relationship (SAR) studies have been conducted to identify key structural features that contribute to its biological activity. These studies have led to the development of several analogs with improved pharmacological profiles.

The clinical potential of 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione is currently being evaluated in early-stage clinical trials. Preliminary results from these trials have shown promising outcomes in terms of safety and efficacy. However, further research is needed to fully understand the long-term effects and optimal dosing regimens for this compound.

In conclusion, 5,5-Dimethyl-2-{(2-piperazin-1-ylethyl)aminomethylene}cyclohexane-1,3-dione (CAS No. 299443-43-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research efforts aim to optimize its properties and explore its full potential as a novel therapeutic agent.